N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H18N2O2S/c1-2-14-8-10-15(11-9-14)17-13-24-19(20-17)21-18(22)12-23-16-6-4-3-5-7-16/h3-11,13H,2,12H2,1H3,(H,20,21,22)
• InChI Key: PBYACHRBKLNCSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide” is a compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Future Directions

Thiazole derivatives, including “N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide”, hold promise for the development of new drugs due to their diverse biological activities. Future research could focus on exploring the specific biological activities of this compound, its synthesis, and its mechanism of action. Further studies could also investigate its physical and chemical properties, safety, and potential hazards.